Cas no 2166784-49-0 (2-Bromobutyl 1-hydroxycyclopropane-1-carboxylate)

• Product Name: 2-Bromobutyl 1-hydroxycyclopropane-1-carboxylate
• CAS No: 2166784-49-0
• MF: C₈H₁₃BrO₃
• MW: 237.091022253036
• CID: 5772180
• PubChem ID: 165744349
• Update Time: 2025-06-10

2-Bromobutyl 1-hydroxycyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1478660
• 2166784-49-0
• 2-bromobutyl 1-hydroxycyclopropane-1-carboxylate
• 2-Bromobutyl 1-hydroxycyclopropane-1-carboxylate

• Inchi： 1S/C8H13BrO3/c1-2-6(9)5-12-7(10)8(11)3-4-8/h6,11H,2-5H2,1H3
• InChI Key： CMMDTRLMXYDVID-UHFFFAOYSA-N
• SMILES： BrC(CC)COC(C1(CC1)O)=O

Computed Properties

• Exact Mass: 236.00481g/mol
• Monoisotopic Mass: 236.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-Bromobutyl 1-hydroxycyclopropane-1-carboxylate

Comprehensive Overview of 2-Bromobutyl 1-hydroxycyclopropane-1-carboxylate (CAS No. 2166784-49-0): Properties, Applications, and Industry Insights

2-Bromobutyl 1-hydroxycyclopropane-1-carboxylate (CAS No. 2166784-49-0) is a specialized organic compound gaining attention in pharmaceutical and fine chemical research. With the increasing demand for novel cyclopropane derivatives and brominated esters, this compound has emerged as a key intermediate in synthetic chemistry. Its unique molecular structure, combining a hydroxycyclopropane moiety with a bromobutyl ester group, offers versatile reactivity patterns that appeal to researchers exploring small-ring heterocycles and biologically active compounds.

The compound's CAS number 2166784-49-0 serves as a crucial identifier in chemical databases, particularly for scientists investigating structure-activity relationships in medicinal chemistry. Recent studies highlight its potential as a building block for drug discovery applications, especially in the development of enzyme inhibitors and receptor modulators. The presence of both hydroxy and bromo functional groups enables diverse chemical transformations, making it valuable for parallel synthesis and combinatorial chemistry approaches that dominate modern pharmaceutical research.

From a synthetic perspective, 2-Bromobutyl 1-hydroxycyclopropane-1-carboxylate demonstrates interesting reactivity in nucleophilic substitution reactions and ring-opening transformations. Chemists are particularly interested in its behavior under various catalytic conditions, as evidenced by growing literature on transition metal-catalyzed processes involving similar compounds. The cyclopropane ring strain contributes to its unique reactivity profile, which is currently being explored in the context of green chemistry initiatives and atom-economical synthetic routes.

In analytical chemistry, characterization of CAS 2166784-49-0 typically involves advanced techniques such as NMR spectroscopy (particularly 1H and 13C NMR), mass spectrometry, and HPLC purity analysis. These methods are essential for quality control in research settings where precise structural confirmation and isomeric purity are critical. The compound's chromatographic behavior and spectral fingerprints have become reference points for laboratories working with similar functionalized cyclopropanes.

The pharmaceutical industry shows growing interest in 2-Bromobutyl 1-hydroxycyclopropane-1-carboxylate due to its potential as a precursor for bioactive molecules. Recent patent literature reveals applications in developing central nervous system (CNS) agents and metabolic regulators. Its molecular architecture allows for strategic modifications that can influence pharmacokinetic properties, a hot topic in drug design optimization discussions across scientific forums and conferences.

Material science applications are also emerging for this compound, particularly in the synthesis of specialty polymers with tailored properties. The bromobutyl segment offers potential for polymer crosslinking, while the cyclopropane carboxylate portion may contribute to thermal stability enhancements. These characteristics align with current industry demands for high-performance materials in electronics and advanced coatings technologies.

From a commercial availability standpoint, CAS 2166784-49-0 is typically supplied as a research-grade chemical with varying purity levels (often ≥95% by HPLC). Storage recommendations generally emphasize protection from moisture and light exposure to maintain stability. The compound's physicochemical properties, including its solubility profile and melting point range, are important considerations for laboratory handling and process scale-up evaluations.

Regulatory aspects surrounding 2-Bromobutyl 1-hydroxycyclopropane-1-carboxylate continue to evolve as its applications expand. While not currently classified as hazardous under major chemical inventories, proper laboratory safety protocols should always be followed when handling this or any synthetic intermediate. The scientific community maintains particular interest in its environmental fate and biodegradation characteristics, reflecting broader concerns about sustainable chemistry practices.

Future research directions for this compound likely include exploration of its asymmetric synthesis pathways and applications in chiral auxiliaries development. The hydroxycyclopropane motif presents opportunities for stereoselective transformations, a rapidly growing area in pharmaceutical intermediates manufacturing. Additionally, its potential in bioconjugation chemistry and prodrug design warrants further investigation as these fields gain prominence in targeted therapeutics development.

In conclusion, 2-Bromobutyl 1-hydroxycyclopropane-1-carboxylate (CAS No. 2166784-49-0) represents a versatile and scientifically valuable compound at the intersection of medicinal chemistry and materials science. Its unique structural features and reactivity patterns continue to inspire innovative applications across multiple research domains, making it a compound worth watching in coming years as new discoveries emerge about its potential uses and derivatives.